Cas no 10347-54-3 (1,\u200b4-\u200bBis(isocyanatomethyl\u200b)\u200bcyclohexane)

• Product Name: 1,\u200b4-\u200bBis(isocyanatomethyl\u200b)\u200bcyclohexane
• CAS No: 10347-54-3
• Molecular Formula: C₁₀H₁₄N₂O₂
• Molecular Weight: 194.230362415314
• CID: 170157
• PubChem ID: 61504

1,\u200b4-\u200bBis(isocyanatomethyl\u200b)\u200bcyclohexane Properties

Names and Identifiers

• Cyclohexane,1,4-bis(isocyanatomethyl)-
• 1,4-bis(isocyanatomethyl)cyclohexane
• EINECS 233-757-2
• 1,4-Cyclohexanebis(methylene isocyanate)
• 98458-83-4
• cis-1,4-bis(isocyanatomethyl)cyclohexane
• ROHUXHMNZLHBSF-MGCOHNPYSA-N
• ROHUXHMNZLHBSF-AOOOYVTPSA-N
• 1,4-Cyclohexane bis(methylisocyanate)
• 1,4-diisocyanato methylcyclohexane
• 10347-54-3
• 1,4-bis-(isocyanato-methyl)-cyclohexane
• NS00023239
• SCHEMBL1081557
• ROHUXHMNZLHBSF-UHFFFAOYSA-N
• trans-1,4-bis(isocyanatomethyl)cyclohexane
• Cyclohexane, 1,4-bis(isocyanatomethyl)-
• DTXSID2065046
• SCHEMBL1081546
• 1,4-Bis(methylisocyanate)cyclohexane
• SCHEMBL44332
• DTXSID601031501
• Cyclohexane, 1,4-bis(isocyanatomethyl)-, trans-
• AKOS006276843
• 1,4-Bis(methylisocyanate)cyclohexane [Diisocyanates]
• 1,4-Bis(aminomethyl)cyclohexane diisocyanate
• 1,4-bis(isocyanatomethyl)-cyclohexane
• DTXCID5032810
• Cyclohexane, 1,a4-abis(isocyanatomethyla)a-a, trans-
• 1,4-Bis(isocyanatomethyl)cyclohexane (ACI); Isocyanic acid, 1,4-cyclohexylenedimethylene ester (7CI); 1,4-Cyclohexanebis(methylene isocyanate); 1,4-H6XDI; Hydrogenated 1,4-XDI
• '1,4-Bis(isocyanatomethyl)cyclohexane'

• InChIKey： ROHUXHMNZLHBSF-UHFFFAOYSA-N
• Inchi： 1S/C10H14N2O2/c13-7-11-5-9-1-2-10(4-3-9)6-12-8-14/h9-10H,1-6H2
• SMILES： O=C=NCC1CCC(CN=C=O)CC1

Computed Properties

• Exact Mass: 194.10600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 194.105527694g/mol
• Heavy Atom Count: 14
• Complexity: 229
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• LogP: 1.46440
• PSA: 58.86000
• Boiling Point: 294 ºC
• Flash Point: 119 ºC
• Density: 1.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Isocyanates